Cas no 164915-57-5 (7-Nitrobenzofuran-3(2H)-one)

• Product Name: 7-Nitrobenzofuran-3(2H)-one
• CAS No: 164915-57-5
• MF: C₈H₅NO₄
• MW: 179.129602193832
• CID: 135882
• PubChem ID: 22404759
• Update Time: 2025-04-19

7-Nitrobenzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Nitrobenzofuran-3(2H)-one
• 3(2H)-Benzofuranone,7-nitro-
• 7-NITRO-3(2H)-BENZOFURANONE
• 2,3-Dihydro-7-methyl-5-methylamino-8-nitroimidazo< 1,2-c> pyrimidin
• 2,3-dihydro-7-nitro-1-benzoxepin-5(4H)-one
• 2,3-dihydro-7-nitro-3-benzofuranone
• 2,3-dihydro-7-nitrobenzofuran-3-one
• 3,4-dihydro-7-nitro-1-benzoxepin-5
• 3,4-dihydro-7-nitro-1-benzoxepine-5(2H)-one
• AGN-PC-00NB2A
• CTK1I3195
• Imidazo[1,2-c]pyrimidin-5-amine, 2,3-dihydro-N,7-dimethyl-8-nitro-
• methyl-(7-methyl-8-nitro-2,3-dihydro-imidazo[1,2-c]pyrimidin-5-yl)-amine
• 7-Methoxy-3-Benzofuranone
• 3(2H)-Benzofuranone, 7-nitro-
• FT-0656715
• (6R,2S)-Diaminopimelicacid
• 164915-57-5
• JXPZMKPGHINWQC-UHFFFAOYSA-N
• SCHEMBL8948571
• 7-Nitro-3-Benzofuranone
• 2,3-dihydro-7-nitrobenzofuran- 3-one
• 7-nitro-1-benzofuran-3-one
• 7-nitro-2,3-dihydro-1-benzofuran-3-one
• AKOS015915215
• DTXSID201310844
• DB-064556
• 7-NITRO-2H-1-BENZOFURAN-3-ONE
• G71976

• MDL： MFCD09744089
• Inchi： 1S/C8H5NO4/c10-7-4-13-8-5(7)2-1-3-6(8)9(11)12/h1-3H,4H2
• InChI Key： JXPZMKPGHINWQC-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=C(C1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 179.02185
• Monoisotopic Mass: 179.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.262
• Boiling Point: 300.8°C at 760 mmHg
• Flash Point: 126.6°C
• Refractive Index: 1.562
• PSA: 69.44
• LogP: 1.27030